Cas no 865660-46-4 (methyl 2-(4-{[(4-chlorophenyl)carbamoyl]amino}phenoxy)benzoate)

• Product Name: methyl 2-(4-{[(4-chlorophenyl)carbamoyl]amino}phenoxy)benzoate
• CAS No: 865660-46-4
• CID: 4662160
• Update Time: 2025-06-13

methyl 2-(4-{[(4-chlorophenyl)carbamoyl]amino}phenoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-(4-([(4-CHLOROANILINO)CARBONYL]AMINO)PHENOXY)BENZENECARBOXYLATE
• methyl 2-(4-{[(4-chlorophenyl)carbamoyl]amino}phenoxy)benzoate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on methyl 2-(4-{[(4-chlorophenyl)carbamoyl]amino}phenoxy)benzoate

Comprehensive Analysis of Methyl 2-(4-{[(4-Chlorophenyl)carbamoyl]amino}phenoxy)benzoate (CAS No. 865660-46-4)

Methyl 2-(4-{[(4-chlorophenyl)carbamoyl]amino}phenoxy)benzoate, with the CAS number 865660-46-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzoate esters and features a unique molecular structure combining a phenoxy linkage with a carbamoyl group. Its intricate design makes it a subject of interest for researchers exploring novel applications in drug development and crop protection.

The compound's structure includes a methyl benzoate core, which is further functionalized with a 4-chlorophenyl substituent. This combination of functional groups contributes to its potential bioactivity, particularly in modulating enzymatic processes. Recent studies have highlighted its relevance in targeting specific enzyme inhibitors, a hot topic in the pharmaceutical industry due to the growing demand for precision medicine. Researchers are particularly interested in its potential role in addressing metabolic disorders and inflammatory conditions, aligning with current trends in personalized healthcare.

In the agrochemical sector, methyl 2-(4-{[(4-chlorophenyl)carbamoyl]amino}phenoxy)benzoate has shown promise as a potential plant growth regulator. With the global focus on sustainable agriculture and the need for eco-friendly crop solutions, this compound's unique properties are being investigated for their ability to enhance plant resilience without harmful environmental impacts. Its mechanism of action appears to involve interference with specific phytohormone pathways, making it a candidate for next-generation agricultural formulations.

The synthesis of CAS 865660-46-4 typically involves multi-step organic reactions, including esterification and urea formation processes. Advanced analytical techniques such as HPLC and NMR spectroscopy are crucial for characterizing its purity and confirming its molecular structure. These aspects are particularly important for researchers who frequently search for "synthesis methods for complex benzoate derivatives" or "analytical characterization of carbamoyl-containing compounds" in scientific databases.

From a commercial perspective, the demand for specialized intermediates like methyl 2-(4-{[(4-chlorophenyl)carbamoyl]amino}phenoxy)benzoate continues to grow, driven by the pharmaceutical industry's need for novel scaffolds in drug discovery. The compound's unique structural features make it valuable for medicinal chemistry applications, particularly in the design of small molecule therapeutics. This aligns with current industry trends focusing on targeted drug delivery and molecular precision in therapeutic development.

Environmental considerations are also crucial when discussing CAS 865660-46-4. Recent research has explored its biodegradation pathways and ecotoxicological profile, addressing growing concerns about chemical sustainability. These studies are particularly relevant to researchers searching for "green chemistry approaches for benzoate derivatives" or "environmental fate of chlorophenyl compounds," reflecting the increasing importance of ecological factors in chemical development.

The compound's physical properties, including its solubility characteristics and thermal stability, make it suitable for various formulation approaches. These attributes are particularly valuable for pharmaceutical scientists investigating "drug formulation strategies for poorly soluble compounds" or "excipient compatibility studies." The balance between lipophilicity and polar functionality in methyl 2-(4-{[(4-chlorophenyl)carbamoyl]amino}phenoxy)benzoate presents interesting opportunities for optimizing drug delivery systems.

In conclusion, methyl 2-(4-{[(4-chlorophenyl)carbamoyl]amino}phenoxy)benzoate (865660-46-4) represents a fascinating case study in modern chemical research. Its diverse potential applications, from pharmaceutical development to agricultural innovation, coupled with its complex yet elegant molecular architecture, continue to attract scientific interest. As research progresses, this compound may well emerge as a key player in addressing some of the most pressing challenges in healthcare and sustainable agriculture.